Cas no 1384429-81-5 (4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride
• CAS No: 1384429-81-5
• MF: C₁₀H₉ClN₂O₄S
• MW: 288.707460165024
• CID: 5218432
• PubChem ID: 71755514
• Update Time: 2025-05-28

4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(tetrahydro-2,4-dioxo-1(2H)-pyrimidinyl)-
• 4-(2,4-Dioxotetrahydropyrimidin-1(2h)-yl)benzenesulfonyl chloride
• 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C10H9ClN2O4S/c11-18(16,17)8-3-1-7(2-4-8)13-6-5-9(14)12-10(13)15/h1-4H,5-6H2,(H,12,14,15)
• InChI Key： IVMIOXUMRSPGKS-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(N2C(=O)NC(=O)CC2)C=C1

Additional information on 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride

Research Briefing on 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride (CAS: 1384429-81-5)

4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride (CAS: 1384429-81-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in the synthesis of bioactive molecules and as a key intermediate in drug discovery. Recent studies have explored its utility in the development of novel therapeutic agents, highlighting its role in targeted covalent inhibition and protein modification strategies.

The compound's unique structure, featuring a diazinane dione moiety linked to a benzene sulfonyl chloride group, makes it a versatile reagent for chemical biology applications. Researchers have leveraged its reactivity to develop selective inhibitors for enzymes involved in various disease pathways, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the covalent modification of cysteine residues in target proteins, paving the way for the design of irreversible inhibitors with enhanced potency and selectivity.

In addition to its role in covalent inhibitor design, 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride has been investigated for its potential in bioconjugation chemistry. A recent publication in ACS Chemical Biology detailed its use in the site-specific labeling of proteins, enabling the development of advanced probes for studying protein-protein interactions and cellular signaling pathways. The compound's ability to form stable sulfonamide linkages under mild conditions makes it particularly valuable for these applications.

Ongoing research efforts are also exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary data presented at the 2023 American Chemical Society National Meeting suggests that derivatives of 1384429-81-5 can serve as effective warheads for targeted protein degradation, offering new avenues for addressing traditionally "undruggable" targets. This application capitalizes on the compound's ability to form covalent bonds with target proteins while maintaining compatibility with E3 ligase recruiting moieties.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride production. A 2024 patent application describes an optimized synthetic route that enhances yield while minimizing the formation of byproducts, addressing previous challenges in large-scale preparation. These developments are critical for facilitating broader adoption of the compound in both academic and industrial research settings.

As research into this compound continues, safety and pharmacokinetic profiling have become increasingly important considerations. Recent toxicology studies have provided valuable insights into the compound's stability and metabolic fate in biological systems, informing its potential therapeutic applications. While promising, researchers emphasize the need for further optimization to address challenges related to cell permeability and off-target effects in more complex biological environments.

The growing body of research on 4-(2,4-dioxo-1,3-diazinan-1-yl)benzene-1-sulfonyl chloride underscores its potential as a valuable tool in chemical biology and drug discovery. Future directions may include the development of more selective derivatives and the exploration of its applications in emerging therapeutic modalities. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical strategies.